Cas no 25615-05-8 ((-) -catechin gallate)

(-) -catechin gallate structure
(-) -catechin gallate structure
Product name:(-) -catechin gallate
CAS No:25615-05-8
MF:C22H18O10
MW:442.372327327728
CID:2082593
PubChem ID:5276454

(-) -catechin gallate Chemical and Physical Properties

Names and Identifiers

    • (-) -catechin gallate
    • (-) epicatechin gallate
    • (-)-(2S,3R)-catechin gallate
    • (-)-3-O-galloylcatechin
    • (-)-catechin 3-O-gallate
    • (-)-catechin gallate
    • (-)-catechin-3-gallate
    • (-)-catechin-3-O-gallate
    • (-)Epicatechin gallate
    • (+)-catechin gallate
    • (2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol 3-(3,4,5-trihydroxybenzoate)
    • 2-(3,4-dihydroxy-phenyl)-3-(3,4,5-trihydroxy-benzoyloxy)-chroman-5,7-diol
    • CG
    • epicatechin-3-gallate
    • epicatechin-3-O-gallate
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxychroman-3-yl 3,4,5-trihydroxybenzoate
    • FT-0664410
    • A1-01906
    • CHEMBL328085
    • 3-Galloylcatechin
    • BDBM50105591
    • NSC-636594
    • AKOS015895273
    • SCHEMBL39046
    • [2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
    • Epigallo Catechin Gallate
    • 3,4,5-Trihydroxy-benzoic acid 2-(3,4-dihydroxy-phenyl)-5,7-dihydroxy-chroman-3-yl ester
    • ECG (CG)
    • FT-0604390
    • NSC636594
    • (-)-epicatechingallate
    • CHEBI:191849
    • A903317
    • NS00014640
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl 3,4,5-trihydroxybenzoate
    • NS00094556
    • (2R,3S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxychroman-3-yl 3,4,5-trihydroxybenzoate
    • catechin-3-o-gallate
    • SCHEMBL145289
    • UNII-78OW2GLG8Q
    • (+)-Catechin 3-Gallate
    • [(2R,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-chroman-3-yl] 3,4,5-trihydroxybenzoate
    • (+)-catechin-3-o-gallate
    • 25615-05-8
    • CHEMBL483083
    • Benzoic acid, 3,4,5-trihydroxy-, (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester
    • 20819-16-3
    • Catechin-3-Gallate
    • DTXSID501314340
    • Catechin 3-O-gallate
    • LMPK12020089
    • Q27145774
    • BDBM50487717
    • Catechin gallate, (+)-
    • XEG
    • 78OW2GLG8Q
    • catechin gallate
    • Catechin 3-gallate
    • CHEBI:76132
    • [(2R,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
    • Inchi: InChI=1S/C22H18O10/c23-11-6-14(25)12-8-19(32-22(30)10-4-16(27)20(29)17(28)5-10)21(31-18(12)7-11)9-1-2-13(24)15(26)3-9/h1-7,19,21,23-29H,8H2/t19-,21+/m0/s1
    • InChI Key: LSHVYAFMTMFKBA-PZJWPPBQSA-N
    • SMILES: C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O

Computed Properties

  • Exact Mass: 442.08999677g/mol
  • Monoisotopic Mass: 442.08999677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 177Ų
  • XLogP3: 1.5

(-) -catechin gallate Related Literature

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